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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944 Get Quote

Essential Safety and Handling Guide for
Paniculidine C
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

and disposal of Paniculidine C. The following procedures are designed to ensure the safety of

laboratory personnel and to provide a clear operational plan for the use of this compound.

Chemical and Physical Properties
A comprehensive summary of the known quantitative data for Paniculidine C is presented

below. It is important to note that specific toxicological values such as LD50 and occupational

exposure limits are not currently available.
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Property Value Source

CAS Number 97399-95-6 TargetMol

Molecular Formula C₁₃H₁₇NO TargetMol

Molecular Weight 203.28 g/mol TargetMol

Physical State Solid TargetMol[1]

Boiling Point 489.9°C at 760 mmHg TargetMol[1]

Flash Point 185.5°C TargetMol[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

ChemicalBook

Storage Temperature -20°C Immunomart

Hazard Identification and Safety Precautions
As of the latest available data, a full GHS classification for Paniculidine C is not available. The

Safety Data Sheet indicates "no data available" for hazard pictograms, signal word, and

specific hazard statements.[1] Therefore, it is crucial to handle this compound with a high

degree of caution, assuming it may be hazardous.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Paniculidine C to determine the

appropriate level of PPE. The following are minimum recommendations based on general

laboratory safety principles for handling alkaloid compounds.
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-resistant gloves

(e.g., nitrile, neoprene) inspected prior to use.[1]

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a full-face

respirator.[1] Work should be conducted in a

well-ventilated area, preferably in a chemical

fume hood.

Operational Plan for Handling Paniculidine C
A clear and logical workflow is essential for the safe handling of Paniculidine C in a laboratory

setting. The following diagram outlines the recommended operational procedure.
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Operational Workflow for Handling Paniculidine C

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Required PPE

Prepare Work Area (Fume Hood)

Weigh Paniculidine C

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Surfaces

Dispose of Contaminated Waste

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Paniculidine C.
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First Aid Measures
In the event of exposure to Paniculidine C, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan
Proper disposal of Paniculidine C and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Paniculidine C:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Contaminated Packaging:
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Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[1]

Controlled incineration with flue gas scrubbing is possible for combustible packaging

materials.[1]

Hypothetical Signaling Pathway
While the specific signaling pathways affected by Paniculidine C are not yet elucidated, many

alkaloids are known to interact with various cellular signaling cascades. Below is a hypothetical

signaling pathway diagram illustrating a potential mechanism of action for a generic alkaloid

compound, which could serve as a starting point for investigating Paniculidine C.
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Hypothetical Signaling Pathway for an Alkaloid

Alkaloid (e.g., Paniculidine C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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